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Compound of Interest
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Cat. No.: B1214553 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the stability of norepinephrine in aqueous solutions. The

information is presented in a question-and-answer format to address common issues

encountered during experimental procedures.

Frequently Asked Questions (FAQs)
1. What are the optimal storage conditions for norepinephrine solutions?

Norepinephrine solutions are sensitive to light, temperature, and pH. For long-term storage,

ready-to-use solutions in polypropylene syringes or cyclic olefin copolymer vials maintain

stability for up to one year when stored at refrigerated (+5°C ± 3°C) or frozen (-20°C ± 5°C)

temperatures.[1] For shorter periods, solutions of norepinephrine (64 mg/L) in normal saline or

5% dextrose in water (D5W) can be stored in PVC bags at 4°C for up to 61 days when

protected from light.[2] Commercial preparations are typically stored at controlled room

temperature (20°C to 25°C), with excursions permitted between 15°C and 30°C, and must be

protected from light.[3][4]

2. What are the signs of norepinephrine degradation in an aqueous solution?

Visual signs of degradation include a change in color to pinkish, reddish, or brown, or the

formation of a precipitate.[1] Any solution exhibiting these changes should be discarded. The

pH of a stable norepinephrine solution should be between 3.0 and 4.5.[3][4]
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3. What substances are incompatible with norepinephrine solutions?

Norepinephrine solutions are incompatible with a range of substances, including strong acids,

strong bases, and strong oxidizing agents.[3] Specific incompatibilities have been reported with

alkalis, barbiturates, chlorpheniramine, chlorothiazide, nitrofurantoin, novobiocin, phenytoin,

sodium bicarbonate, sodium iodide, and streptomycin.[5]

4. What are the recommended diluents for preparing norepinephrine solutions?

Norepinephrine concentrate should be diluted with 5% dextrose solution, 0.9% sodium chloride

(normal saline), or a combination of 5% dextrose and 0.9% sodium chloride.[4][5]

Troubleshooting Guide
Issue 1: My norepinephrine solution has changed color (e.g., turned pink or brown).

Possible Cause: This is a sign of oxidation and degradation of the norepinephrine. This can

be accelerated by exposure to light, elevated temperatures, or an inappropriate pH.

Solution: Discard the discolored solution immediately. To prevent this, always protect

norepinephrine solutions from light by storing them in their original carton or using amber-

colored vials.[2][3] Ensure the storage temperature is within the recommended range.

Issue 2: A precipitate has formed in my norepinephrine solution.

Possible Cause: Precipitation can occur if the solution is mixed with incompatible drugs or if

the pH of the solution has shifted to a less acidic range. Norepinephrine is less stable in

alkaline conditions.

Solution: Do not use the solution. When preparing dilutions, ensure that all materials are

compatible and avoid mixing with alkaline substances.[5] Verify the pH of your buffers or

diluents before adding norepinephrine.

Issue 3: I am observing a rapid loss of potency in my norepinephrine solution.

Possible Cause: Rapid degradation can be due to several factors, including exposure to

light, storage at room temperature for extended periods, or the presence of oxidizing agents.

[2]
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Solution: Review your storage and handling procedures. Ensure solutions are protected from

light and stored at the correct temperature.[1][2] Prepare fresh dilutions for critical

experiments and use them promptly. After dilution, chemical and physical in-use stability has

been demonstrated for 24 hours at 25°C, but for microbiological safety, immediate use or

storage at 2 to 8°C for no longer than 24 hours is recommended.[5]

Data Presentation
Table 1: Stability of Norepinephrine Solutions under Various Conditions
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Concentr
ation

Diluent Container
Storage
Temperat
ure

Light
Condition

Stability
Duration

Referenc
e

64 mg/L

Normal

Saline or

D5W

PVC Bag 4°C
Protected

from light

Up to 61

days
[2]

64 mg/L

Normal

Saline or

D5W

PVC Bag 4°C
Exposed to

light

~39 days

(to 90%

concentrati

on)

[2]

0.2 mg/mL

& 0.5

mg/mL

Normal

Saline

Polypropyl

ene

Syringe or

Cyclic

Olefin

Copolymer

Vial

+5°C ± 3°C
Not

specified
365 days [1]

0.2 mg/mL

& 0.5

mg/mL

Normal

Saline

Polypropyl

ene

Syringe or

Cyclic

Olefin

Copolymer

Vial

-20°C ±

5°C

Not

specified
365 days [1]

0.2 mg/mL
Normal

Saline

Polypropyl

ene

Syringe

+25°C &

60% RH

Not

specified
150 days [1]

4 mg/L &

40 mg/L

0.9% NaCl

or 5%

Glucose

Not

specified
25°C

Not

specified
24 hours [5]

Experimental Protocols
Protocol 1: General Procedure for Preparation of a Diluted Norepinephrine Solution for Infusion
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Materials: Norepinephrine bitartrate concentrate (e.g., 1 mg/mL), 5% dextrose solution or

0.9% sodium chloride solution, sterile syringe, and a sterile infusion bag or syringe pump.

Aseptic Technique: Perform all dilutions in a sterile environment (e.g., a laminar flow hood) to

prevent microbial contamination.

Dilution for Syringe Pump: To achieve a final concentration of 40 mg/L noradrenaline base,

add 2 mL of 1 mg/mL norepinephrine concentrate to 48 mL of the chosen diluent.[5]

Dilution for Drip Counter: To achieve the same concentration, add 20 mL of 1 mg/mL

norepinephrine concentrate to 480 mL of the diluent.[5]

Mixing: Gently invert the container to ensure thorough mixing of the solution. Avoid vigorous

shaking.

Labeling and Storage: Clearly label the container with the final concentration, date, and time

of preparation. If not for immediate use, store at 2 to 8°C for up to 24 hours.[5]
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Caption: Simplified oxidative degradation pathway of norepinephrine.
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Caption: Workflow for assessing norepinephrine solution stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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